Cas no 1936378-33-4 (1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol)

• Product Name: 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol
• CAS No: 1936378-33-4
• MF: C₉H₁₆FNO
• MW: 173.22784614563
• CID: 5565547
• PubChem ID: 131149730
• Update Time: 2025-10-23

1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-5-ethanol, α-(fluoromethyl)-
• 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol

• Inchi： 1S/C9H16FNO/c10-5-8(12)6-11-4-3-9(7-11)1-2-9/h8,12H,1-7H2
• InChI Key： BIKGJQXHYQZUJD-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CC2)C1)C(O)CF

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 279.6±25.0 °C(Predicted)
• pka: 13.50±0.20(Predicted)

Additional information on 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol

Introduction to 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol (CAS No. 1936378-33-4)

1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number CAS No. 1936378-33-4, features a complex spirocyclic structure integrated with a fluorinated aliphatic side chain, making it a promising candidate for various pharmacological applications.

The molecular architecture of 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol consists of a spirocyclic core, which is a fused ring system containing both nitrogen and carbon atoms, linked to a fluorinated propanol moiety. This unique combination of structural elements imparts distinct chemical and biological properties, making it an intriguing subject for research in drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds with spirocyclic structures due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the nitrogen atom in the spirocycle introduces hydrogen bonding capabilities, which can be exploited to improve interactions with protein receptors. Additionally, the fluorine substituent in the propanol group contributes to metabolic stability and lipophilicity, key factors in drug design.

Current research in medicinal chemistry highlights the importance of fluorinated compounds in developing next-generation therapeutics. Fluorine atoms can modulate pharmacokinetic properties such as bioavailability and half-life, while also enhancing binding interactions at the molecular level. The incorporation of fluorine into bioactive molecules has been shown to improve their efficacy and reduce side effects, making it a valuable strategy in drug design.

The synthesis of 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol presents unique challenges due to its complex spirocyclic framework. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this molecule with high precision. These methods ensure that the desired stereochemistry is maintained, which is crucial for biological activity.

The biological activity of 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Its spirocyclic structure may facilitate optimal positioning within the active site of target proteins, leading to potent inhibitory effects.

One particularly interesting aspect of this compound is its potential application in the treatment of metabolic disorders. The combination of the spirocyclic nitrogen moiety and the fluorinated side chain may enable selective modulation of key enzymes involved in glucose metabolism and lipid biosynthesis. This makes 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol a valuable candidate for further investigation in this therapeutic area.

In addition to its potential in metabolic disorders, this compound has also shown promise in other therapeutic domains. Research indicates that its structural features may make it effective against inflammatory conditions by interacting with specific signaling pathways involved in immune responses. The ability to modulate these pathways could lead to novel treatments for chronic inflammatory diseases.

The development of 1-{5-azaspiro2.4heptan-5-yl}-3-fluoropropan-2-ol as a drug candidate aligns with current trends in medicinal chemistry towards rational drug design and structure-based drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can optimize its properties for improved efficacy and safety profiles before moving into clinical trials.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring its potential in treating a range of diseases. As research progresses, additional insights into its pharmacological properties will be gained, further solidifying its position as a significant molecule in pharmaceutical development.